Cas no 177496-81-0 (2H-1-Benzopyran-3-carboxylicacid, 6,8-dibromo-, methyl ester)

• Product Name: 2H-1-Benzopyran-3-carboxylicacid, 6,8-dibromo-, methyl ester
• CAS No: 177496-81-0
• MF: C₁₁H₈Br₂O₃
• MW: 347.987421989441
• CID: 112648
• PubChem ID: 10783891
• Update Time: 2025-04-18

2H-1-Benzopyran-3-carboxylicacid, 6,8-dibromo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxylicacid, 6,8-dibromo-, methyl ester
• 6,8-Dibromo-2H-chromene-3-carboxylic acid methyl ester
• methyl 6,8-dibromo-2H-chromene-3-carboxylate
• 6,8-dibromo-2H-1-benzopyran-3-carboxylic acid methyl ester
• METHYL-6,8-DIBROMO-2H-CHROMENE-3-CARBOXYLATE
• AB18655
• FT-0764850
• 177496-81-0
• DTXSID60444880
• Methyl 6,8-dibromo-2H-1-benzopyran-3-carboxylate
• A812268
• C11H8Br2O3

• Inchi： 1S/C11H8Br2O3/c1-15-11(14)7-2-6-3-8(12)4-9(13)10(6)16-5-7/h2-4H,5H2,1H3
• InChI Key： MEWRMUMMDBLGMW-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C=C(C(=O)OC)COC=21)Br

Computed Properties

• Exact Mass: 345.88400
• Monoisotopic Mass: 345.88402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.16040